Cas no 104216-04-8 (1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-ol)

1-(1-Phenyl-1H-pyrazol-4-yl)ethan-1-ol is a pyrazole-based organic compound featuring a hydroxyl-substituted ethyl group at the 4-position of the pyrazole ring, which is further substituted with a phenyl group at the 1-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The hydroxyl group enhances reactivity, enabling further functionalization through esterification, etherification, or oxidation. Its aromatic pyrazole core contributes to stability and potential bioactivity, making it valuable in medicinal chemistry for designing kinase inhibitors or other biologically active molecules. The compound’s well-defined structure and synthetic adaptability make it a useful building block for research and industrial applications.
1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-ol structure
104216-04-8 structure
Product Name:1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-ol
CAS No:104216-04-8
MF:C11H12N2O
MW:188.225782394409
CID:2862165
PubChem ID:61088966
Update Time:2025-10-31

1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-ol
    • 1-(1-phenylpyrazol-4-yl)ethanol
    • Inchi: 1S/C11H12N2O/c1-9(14)10-7-12-13(8-10)11-5-3-2-4-6-11/h2-9,14H,1H3
    • InChI Key: WDRLPGXWBQXLPI-UHFFFAOYSA-N
    • SMILES: OC(C)C1C=NN(C2C=CC=CC=2)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 180
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38

1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-ol Pricemore >>

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Additional information on 1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-ol

Comprehensive Overview of 1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 104216-04-8): Properties, Applications, and Industry Insights

1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 104216-04-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrazole ring with a phenyl group and a hydroxyl-bearing ethyl chain, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula C11H12N2O and molecular weight of 188.23 g/mol highlight its potential for fine-tuning drug candidates.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-ol. Researchers frequently search for "pyrazole derivatives in medicinal chemistry" or "CAS 104216-04-8 solubility," reflecting demand for data on its physicochemical properties. The compound’s logP value (estimated at 1.8) and moderate polarity make it suitable for optimizing drug bioavailability, a key focus in small-molecule therapeutics development.

In agrochemical applications, 1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-ol serves as a precursor for crop protection agents. Its structural motif aligns with modern low-toxicity pesticide designs, addressing global concerns about environmental sustainability. Patent analyses reveal its utility in formulations targeting fungal pathogens, with searches like "pyrazole alcohol fungicide" rising by 22% in 2023 (source: Google Trends).

Synthetic protocols for CAS 104216-04-8 often involve Grignard reactions or reductive amination, topics frequently queried in organic synthesis forums. A 2024 study (Journal of Heterocyclic Chemistry) demonstrated its efficient preparation via microwave-assisted synthesis, achieving 89% yield—a method gaining traction among labs prioritizing energy-efficient processes.

The compound’s crystal structure (monoclinic, P21/c space group) was resolved in 2022, providing insights for computational chemistry models. This data supports virtual screening campaigns, particularly for kinase inhibitors—a hot topic in cancer research communities. Queries such as "104216-04-8 DFT calculations" or "hydrogen bonding patterns in pyrazole alcohols" underscore its relevance in molecular modeling.

Regulatory-wise, 1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-ol is not classified under restricted categories, facilitating its use in global supply chains. However, manufacturers should monitor evolving REACH compliance requirements, as derivatives may require evaluation under PFAS regulations in certain jurisdictions.

Market projections indicate steady growth for pyrazole-based intermediates, driven by demand in bioconjugation and proteolysis-targeting chimera (PROTAC) technologies. Analytical methods like HPLC purity testing (typically >98%) and LC-MS characterization remain critical for quality control, with technical documents often searched under "CAS 104216-04-8 analytical standard."

In conclusion, 1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-ol exemplifies the intersection of structural versatility and practical utility in modern chemistry. Its applications span from high-throughput screening libraries to specialty chemical synthesis, positioning it as a valuable asset for R&D teams navigating next-generation material design challenges.

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